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Compound of Interest

Compound Name: SHR5428

Cat. No.: B12394268 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides a comprehensive guide to the proper disposal procedures for

SHR5428, a potent and selective CDK7 inhibitor. Adherence to these guidelines is essential to

maintain a safe laboratory environment and to comply with regulatory standards.

SHR5428 is an orally active, selective, and noncovalent inhibitor of cyclin-dependent kinase 7

(CDK7).[1][2] As with any potent research chemical, specific handling and disposal protocols

must be followed to mitigate risks to personnel and the environment. Since a specific Safety

Data Sheet (SDS) for SHR5428 is not publicly available, the following procedures are based on

general best practices for the disposal of hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and requirements.

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,

gloves, and a lab coat.

General Disposal Principles
Hazardous chemical waste must be handled in a manner that ensures the safety of all

personnel and is in compliance with local and national regulations. The following table

summarizes the key steps for the proper disposal of chemical waste like SHR5428.
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Step Procedure Key Considerations

1. Container Selection

Use a designated, leak-proof,

and chemically compatible

container for waste collection.

Containers must be in good

condition with a secure screw-

top cap. Do not use food or

beverage containers.

2. Labeling

Clearly label the waste

container with "Hazardous

Waste" and the full chemical

name(s) of the contents,

including SHR5428 and any

solvents.

Do not use abbreviations or

chemical formulas. Include the

start date of waste

accumulation.

3. Segregation

Do not mix incompatible waste

streams. Store the SHR5428

waste container separately

from other chemicals.

Incompatible wastes can react,

leading to fire, explosion, or

the release of toxic gases.

4. Storage

Store the waste container in a

designated and well-ventilated

satellite accumulation area

within the laboratory.

Keep the container closed at

all times except when adding

waste.

5. Requesting Pickup

Once the container is full or

has been in storage for a

specified period (e.g., 6

months), submit a waste

pickup request to your

institution's EHS department.

Follow your institution's

specific procedures for

requesting a waste pickup.[3]

6. Empty Containers

Empty containers that held

SHR5428 must be triple-

rinsed. The first rinsate must

be collected and disposed of

as hazardous waste.

After thorough rinsing and air-

drying, deface the original

label before disposing of the

container.[4][5]
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The following diagram illustrates a typical workflow for the safe disposal of SHR5428 from a

laboratory setting.
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A flowchart outlining the procedural steps for the safe disposal of SHR5428.

SHR5428 and the CDK7 Signaling Pathway
SHR5428 is a selective inhibitor of CDK7, a key regulator of both the cell cycle and

transcription.[6] Understanding its mechanism of action is crucial for its application in research.

The following diagram provides a simplified representation of the CDK7 signaling pathway and

the role of SHR5428 as an inhibitor.
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A diagram illustrating the inhibitory action of SHR5428 on the CDK7/CAK complex.

By adhering to these general but essential procedures, laboratory personnel can ensure the

safe and compliant disposal of SHR5428 and similar research chemicals, thereby fostering a

secure and responsible research environment. Always prioritize consulting your institution's

specific safety protocols and the chemical's Safety Data Sheet when available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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